Cas no 101499-01-8 (Cyclohexanone, 2-[(3,4-dimethoxyphenyl)methyl]-)

Cyclohexanone, 2-[(3,4-dimethoxyphenyl)methyl]- structure
101499-01-8 structure
Product Name:Cyclohexanone, 2-[(3,4-dimethoxyphenyl)methyl]-
CAS No:101499-01-8
MF:C15H20O3
MW:248.317504882813
CID:1129453
PubChem ID:14965179
Update Time:2025-04-20

Cyclohexanone, 2-[(3,4-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-[(3,4-dimethoxyphenyl)methyl]-
    • 2-[(3,4-dimethoxyphenyl)methyl]cyclohexan-1-one
    • SCHEMBL7041587
    • AKOS017555570
    • 101499-01-8
    • DTXSID10566182
    • Inchi: 1S/C15H20O3/c1-17-14-8-7-11(10-15(14)18-2)9-12-5-3-4-6-13(12)16/h7-8,10,12H,3-6,9H2,1-2H3
    • InChI Key: FCMWTIXAWXKXDS-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC1CC1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 248.1413
  • Monoisotopic Mass: 248.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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